Cas no 1421923-73-0 (Verdinexor hydrochloride)

• Product Name: Verdinexor hydrochloride
• CAS No: 1421923-73-0
• MF: C₁₈H₁₃ClF₆N₆O
• MW: 478.778842687607
• CID: 2855140
• Update Time: 2023-08-10

Verdinexor hydrochloride Chemical and Physical Properties

Names and Identifiers

• Verdinexor hydrochloride
• 3R2O141875
• 2-Propenoic acid, 3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-, 2-(2-pyridinyl)hydrazide, hydrochloride (1:1), (2Z)-
• Q27257918
• (Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-N'-(pyridin-2-yl)acrylohydrazide hydrochloride

• Inchi： 1S/C18H12F6N6O.ClH/c19-17(20,21)12-7-11(8-13(9-12)18(22,23)24)16-26-10-30(29-16)6-4-15(31)28-27-14-3-1-2-5-25-14;/h1-10H,(H,25,27)(H,28,31);1H/b6-4-;
• InChI Key： NPOWEDMICNPYHB-YHSAGPEESA-N
• SMILES： Cl.FC(C1C=C(C(F)(F)F)C=C(C2N=CN(/C=C\C(NNC3C=CC=CN=3)=O)N=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 620
• Topological Polar Surface Area: 84.7